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Compound of Interest

Compound Name: Sabinen

Cat. No.: B10790251

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of Sabinene, a flammable bicyclic monoterpene. Adherence to these procedures is critical to
ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Sabinene is a flammable liquid and vapor that can cause serious health effects.[1][2][3][4][5]
Understanding its hazards is the first step in safe handling. The primary risks include
flammability, aspiration toxicity, and irritation to the skin, eyes, and respiratory system. Some
individuals may also experience an allergic skin reaction.

Proper selection and use of Personal Protective Equipment (PPE) are non-negotiable. The
following table summarizes the required PPE for handling Sabinene.
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Protection Type

Required PPE

Specifications and Rationale

Eye and Face

Safety goggles with side
shields or a face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Prevents skin contact which

Hand Chemical-resistant gloves. can cause irritation and
potential allergic reactions.
) ) Provides a barrier against
Flame-retardant, anti-static lab ]
Body splashes and protects from fire

coat or 100% cotton lab coat.

hazards.

Respiratory

Use in a well-ventilated area is
required. A respirator is not

typically necessary with

adequate engineering controls.

If ventilation is insufficient, a
NIOSH-approved respirator
with organic vapor cartridges is
mandatory to prevent

respiratory irritation.

Quantitative Data for Sabinene

The following tables provide a summary of the known physical, chemical, and toxicological

properties of Sabinene.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CioH1e

Molecular Weight 136.23 g/mol

Appearance Colorless liquid

Boiling Point 163-164 °C (325.4-327.2 °F)

Flash Point 37 °C (98.6 °F)

Density 0.844 - 0.902 g/cm3 at 20 °C

Vapor Pressure 8.7 kPa at 20 °C

Solubility in Water Practically insoluble

Toxicological Data

Test Result Species Source

Acute Oral Toxicity

301 — 2,000 mg/kg Rat

(LD50)

Aquatic Toxicity Daphnia magna
ca. 3,960 mg/l (48 h)

(EC50) (Water flea)

It is important to note that comprehensive toxicological data for Sabinene is limited. In some
assessments, camphene is used as a read-across analog. No occupational exposure limits
have been established for Sabinene.

Standard Operating Procedure for Handling
Sabinene

This section provides a step-by-step guide for the safe handling of Sabinene in a laboratory
setting.

3.1. Engineering Controls and Preparation
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o Ventilation: All work with Sabinene must be conducted in a certified chemical fume hood to
minimize the inhalation of vapors.

« Ignition Sources: Before handling, ensure the work area is free of all potential ignition
sources, including open flames, hot plates, and spark-producing equipment. Use only
explosion-proof electrical equipment.

o Grounding: When transferring Sabinene between containers, ensure they are properly
bonded and grounded to prevent the buildup of static electricity.

3.2. Handling and Storage

e Personal Protective Equipment: Don the appropriate PPE as outlined in Section 1 before
handling Sabinene.

» Container Handling: Keep Sabinene containers tightly closed when not in use.

o Storage: Store Sabinene in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents. The recommended storage temperature is
between 2-8°C (36-46°F). Flammable liquid storage cabinets are required.

3.3. Spill and Emergency Procedures
o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand, vermiculite, or diatomaceous earth.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal.

o Clean the spill area with soap and water.
e Large Spills:

o Evacuate the area immediately.
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o Contact your institution's emergency response team.
o Fire:

o Use a Class B fire extinguisher (carbon dioxide, dry chemical, or alcohol-resistant foam).
o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of water.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All Sabinene waste, including contaminated materials, must be treated as hazardous waste.

+ Waste Collection: Collect all Sabinene-containing waste in a clearly labeled, sealed, and
appropriate container.

o Disposal: Dispose of the waste through your institution's hazardous waste management
program, following all local, state, and federal regulations. Do not dispose of Sabinene down
the drain or in regular trash.

Workflow for Safe Handling of Sabinene

The following diagram illustrates the key steps and decision points for safely working with
Sabinene.
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Start: Prepare to Handle Sabinene

:

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

l

2. Verify Engineering Controls
(Fume Hood, No Ignition Sources)

3. Handle Sabinene in Fume Hood
(Grounding for Transfers)

4. Store Properly
(Cool, Ventilated, Tightly Sealed)

Spill or Exposure?

Follow SpilllEmergency Protocol

5. Dispose of Waste
(Hazardous Waste Stream)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sabinene from preparation to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10790251?utm_src=pdf-body-img
https://www.benchchem.com/product/b10790251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10790251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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